Cas no 77721-44-9 (1-azido-3-(propan-2-yl)benzene)

• Product Name: 1-azido-3-(propan-2-yl)benzene
• CAS No: 77721-44-9
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 4658890
• PubChem ID: 12681410
• Update Time: 2025-11-03

1-azido-3-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-azido-3-(propan-2-yl)benzene

• Inchi： 1S/C9H11N3/c1-7(2)8-4-3-5-9(6-8)11-12-10/h3-7H,1-2H3
• InChI Key： MBLMBKYIUKRQRF-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(=C1)C(C)C)=[N+]=[N-]

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 14.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 1-azido-3-(propan-2-yl)benzene

Recent Advances in the Application of 1-Azido-3-(propan-2-yl)benzene (CAS: 77721-44-9) in Chemical Biology and Pharmaceutical Research

1-Azido-3-(propan-2-yl)benzene (CAS: 77721-44-9) has emerged as a versatile chemical building block in recent years, particularly in the fields of chemical biology and pharmaceutical research. This aromatic azide compound has garnered significant attention due to its unique reactivity profile, which enables its use in click chemistry reactions, bioconjugation strategies, and drug discovery efforts. Recent studies have explored its potential in various applications, ranging from probe development to targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-azido-3-(propan-2-yl)benzene as a key intermediate in the synthesis of novel kinase inhibitors. The researchers leveraged the azido group's ability to participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to rapidly generate a library of potential drug candidates. The isopropyl substituent was found to contribute significantly to the compounds' pharmacokinetic properties, particularly in enhancing membrane permeability.

In the realm of chemical biology, a recent Nature Chemical Biology publication (2024) highlighted the compound's application in photoaffinity labeling studies. The researchers utilized 1-azido-3-(propan-2-yl)benzene derivatives to develop photoprobes for mapping protein-protein interactions in live cells. The compound's stability under physiological conditions and its efficient photoactivation properties made it particularly suitable for these applications.

From a synthetic chemistry perspective, advances in the preparation of 1-azido-3-(propan-2-yl)benzene have been reported in several recent publications. A 2023 Organic Process Research & Development paper described an improved, scalable synthesis route that addresses previous challenges with regioselectivity and yield. This development is particularly significant for industrial applications where large quantities of the compound are required.

The safety profile of 1-azido-3-(propan-2-yl)benzene has also been the subject of recent investigations. A 2024 toxicology study published in Chemical Research in Toxicology evaluated the compound's stability and potential hazards, concluding that while it requires careful handling due to its azide functionality, it presents manageable risks when proper safety protocols are followed. This assessment is crucial for its broader adoption in pharmaceutical manufacturing.

Looking forward, researchers are exploring the potential of 1-azido-3-(propan-2-yl)benzene in emerging areas such as PROTAC (proteolysis targeting chimera) development and antibody-drug conjugate (ADC) optimization. Preliminary results from ongoing studies suggest that the compound's unique properties may offer advantages in these cutting-edge therapeutic modalities. As the field continues to evolve, 1-azido-3-(propan-2-yl)benzene is likely to maintain its position as a valuable tool in chemical biology and drug discovery research.